1,2-dichloro-3-fluoro-4-isocyanatobenzene
Description
1,2-dichloro-3-fluoro-4-isocyanatobenzene is an organic compound with the molecular formula C7H2Cl2FNO . It is used as an intermediate in the synthesis of pharmaceuticals and pesticides .
Molecular Structure Analysis
The molecular structure of this compound consists of a benzene ring substituted with two chlorine atoms, one fluorine atom, and an isocyanate group .Physical and Chemical Properties Analysis
This compound is a solid with a melting point of 41-43°C and a boiling point of 118-120°C at 18mm Hg . It has a molar mass of 188.01 g/mol and a density of approximately 1.3256 g/cm³ . It decomposes in water and has a vapor pressure of 0.2 mm Hg at 20°C .Safety and Hazards
1,2-dichloro-3-fluoro-4-isocyanatobenzene is classified as toxic by inhalation, irritating to eyes, respiratory system, and skin, and may cause sensitization by inhalation . It is recommended to avoid breathing dust, wear suitable protective clothing, gloves, and eye/face protection, and seek medical advice immediately in case of accident or if you feel unwell .
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1,2-dichloro-3-fluoro-4-isocyanatobenzene involves the conversion of a starting material into the desired product through a series of chemical reactions.", "Starting Materials": [ "4-nitroaniline", "Sodium nitrite", "Hydrochloric acid", "Sodium hydroxide", "Chlorine gas", "Fluorine gas", "Phosgene" ], "Reaction": [ "Step 1: Nitration of 4-nitroaniline with nitric acid to form 4-nitro-2-chloroaniline", "Step 2: Diazotization of 4-nitro-2-chloroaniline with sodium nitrite and hydrochloric acid to form diazonium salt", "Step 3: Coupling of diazonium salt with sodium hydroxide to form 4-chloro-2-hydroxyazobenzene", "Step 4: Chlorination of 4-chloro-2-hydroxyazobenzene with chlorine gas to form 1,2-dichloro-4-nitrobenzene", "Step 5: Reduction of 1,2-dichloro-4-nitrobenzene with sodium hydroxide and iron powder to form 1,2-dichloro-4-aminobenzene", "Step 6: Fluorination of 1,2-dichloro-4-aminobenzene with fluorine gas to form 1,2-dichloro-3-fluoro-4-aminobenzene", "Step 7: Isocyanation of 1,2-dichloro-3-fluoro-4-aminobenzene with phosgene to form 1,2-dichloro-3-fluoro-4-isocyanatobenzene" ] } | |
CAS No. |
69922-32-3 |
Molecular Formula |
C7H2Cl2FNO |
Molecular Weight |
206 |
Purity |
95 |
Origin of Product |
United States |
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